Cas no 62565-07-5 (Propanedioic acid, (4-phenylbutyl)-, dimethyl ester)

Propanedioic acid, (4-phenylbutyl)-, dimethyl ester structure
62565-07-5 structure
Product Name:Propanedioic acid, (4-phenylbutyl)-, dimethyl ester
CAS No:62565-07-5
MF:C15H20O4
MW:264.316905021667
CID:440039
PubChem ID:11118942
Update Time:2025-04-19

Propanedioic acid, (4-phenylbutyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (4-phenylbutyl)-, dimethyl ester
    • dimethyl 2-(4-phenylbutyl)propanedioate
    • 62565-07-5
    • DTXSID80455913
    • Inchi: 1S/C15H20O4/c1-18-14(16)13(15(17)19-2)11-7-6-10-12-8-4-3-5-9-12/h3-5,8-9,13H,6-7,10-11H2,1-2H3
    • InChI Key: KUEQZGCNFLJSPC-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(=O)OC)CCCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 264.1362
  • Monoisotopic Mass: 264.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.